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Compound of Interest

4-Bromo-2-(2,2,2-
Compound Name:

trifluoroethoxy)aniline
CAS No.: 1496808-60-6

Cat. No.: B1400034

Get Quote

Executive Summary & Compound Dossier

Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

This guide serves as an advanced technical supplement to the standard Safety Data Sheet
(SDS) for 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline. Due to the specialized nature of this
fluorinated intermediate, public toxicological data is scarce. This document synthesizes
Structure-Activity Relationship (SAR) data from analogous halogenated anilines and
fluoroalkoxy compounds to establish a conservative, high-safety handling protocol.

Chemical Identity
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Parameter Detail

Chemical Name 4-Bromo-2-(2,2,2-trifluoroethoxy)aniline
CAS Number 1496808-60-6

Molecular Formula CsH7BrFsNO

Molecular Weight 270.05 g/mol

Primary amine (aniline core), Para-bromo
Structural Features substituent, Ortho-trifluoroethoxy group (-
OCH2CFs3).

) ) Low-melting solid or viscous oil (based on
Physical State (Predicted) i -
congeners like 4-bromo-2-ethoxyaniline).

Research Context & Application

This compound is a high-value scaffold in drug discovery, particularly for kinase inhibitors and
GPCR ligands.

» Bioisosterism: The 2,2,2-trifluoroethoxy group acts as a lipophilic, metabolically stable
bioisostere for methoxy or ethoxy groups, often improving blood-brain barrier (BBB)
permeability.

e Reactivity: The para-bromo group serves as a handle for palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Buchwald-Hartwig), while the aniline nitrogen is a nucleophile for amide
coupling or heterocycle formation.

Hazard Identification & Toxicological Inference (SAR
Analysis)

Standard SDSs often list "No Data Available" for research chemicals. As scientists, we must
infer hazards based on functional groups.

Core Hazards (Predicted)
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Hazard Class

GHS Category
(Conservative)

Mechanistic Justification

Acute Toxicity (Oral/Dermal)

Category 3 (Toxic)

Anilines are rapidly absorbed
and can cause
methemoglobinemia (oxidation
of hemoglobin Fe?* to Fe3*),
leading to cyanosis and
hypoxia. The lipophilic
trifluoroethoxy group may

enhance dermal absorption.

Eye Damage/Irritation

Category 1 (Irreversible)

The basic amine combined
with the electron-withdrawing
fluorine groups creates a
potential for severe corneal

damage upon contact.

Skin Sensitization

Category 1

Anilines are notorious
sensitizers; repeated exposure
may trigger allergic contact

dermatitis.

Target Organ Toxicity

STOT-RE Category 2

Long-term exposure likely
targets the blood (hemolysis)
and liver/kidneys (metabolic
clearance of halogenated

aromatics).

The "Fluorine Factor" (Thermal Decomposition)

Unlike standard bromoanilines, the presence of the -CFs motif introduces a critical thermal

hazard.

e Fire Scenario: Combustion releases Hydrogen Fluoride (HF) and Carbonyl Fluoride (COF-2)

along with NOx and HBr.

e Risk: HF is highly corrosive and systemic poison (calcium scavenger). Standard firefighting

gear is insufficient without specific acid-gas filtration or SCBA.
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Operational Safety & Engineering Controls

Trustworthiness Pillar: Protocols must be self-validating.

Hierarchy of Controls

» Elimination/Substitution: Generally not possible in specific synthesis.
e Engineering:
o Primary: Chemical Fume Hood (CFH) with face velocity > 0.5 m/s.
o Secondary: Glove box required for handling > 10g or if heating > 100°C.
o PPE (Personal Protective Equipment):
o Hands:Double-gloving is mandatory.
= Inner: Nitrile (4 mil) - tactile sensitivity.
» QOuter: Laminate (Silver Shield/Barrier) or Thick Nitrile (8 mil) - chemical resistance.
» Rationale: Fluorinated solvents/intermediates can permeate thin nitrile rapidly.

o Respiratory: If outside CFH (e.g., weighing), use N95 + Organic Vapor/Acid Gas cartridge
(OVIAG).

Safe Handling Workflow (Diagram)

The following decision tree outlines the safe handling process from receipt to reaction.

———
1 Critical Safety Check
Transport in |
Receipt & Inspection g Secondary Container ¢ Weighing
(Check Botle Integrity) " | (Inside Fume Hood ONLY)
i

Anti-static gun

recommended (Dissolve immediately to eaction Setu Waste Disposal
lose (Halogenated Organic)

reduce dust hazard)
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Figure 1: Operational workflow emphasizing containment during the solid-handling phase to
minimize inhalation risk.

Emergency Response Protocols

Expertise Pillar: Causality-driven response.

First Aid (Specific to Fluorinated Anilines)

e Inhalation (Cyanosis Risk):

o Move to fresh air immediately.

o Oxygen: Administer 100% oxygen if breathing is difficult (trained personnel only).

o Note: Symptoms of methemoglobinemia (blue lips/nails) may be delayed 2-4 hours.
» Skin Contact:

o Immediate Drench: Wash with soap and water for 15 minutes.

o HF Check: If thermal decomposition occurred (e.g., reaction runaway), apply Calcium
Gluconate gel (2.5%) to the area as a precaution against HF burns.

e Eye Contact:
o lrrigate for 30 minutes (longer than standard 15 min due to aniline persistence).

Fire Fighting

e Media: Dry chemical, COz, or alcohol-resistant foam.[1] Do not use water jet (spreads
contamination).

o Specific Hazard: Thermal decomposition produces HF. Firefighters MUST wear SCBA (Self-
Contained Breathing Apparatus) and full chemical protective suits.

Spill Cleanup (Solid/Liquid)

e Evacuate the immediate area.
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e Don PPE: Double gloves, goggles, respirator (OV/AG).
o Containment:
o If Solid: Cover with wet paper towels to prevent dust, then scoop.

o If Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible with
oxidizers).

o Decontamination: Wipe surface with dilute HCI (5%) followed by soap water to protonate and
solubilize residual amine.

Physicochemical Properties & Stability Data

Synthesized from supplier data and chemical principles.

Property Value/Description

White to off-white solid or pale yellow oil (purity

Appearance
dependent).
Boiling Point Predicted: ~280-290°C (dec).
B Soluble in DMSO, Methanol, DCM, Ethyl
Solubility )
Acetate. Insoluble in water.[2]
_ _ Predicted: ~3.0 - 3.5 (Lower than aniline due to
pKa (Conjugate Acid) ) )
electron-withdrawing Br and OCH2CF3).
Light sensitive (store in amber vials). Air
Stability sensitive (oxidizes to dark brown/black over

time).

o Strong oxidizing agents (peroxides,
Incompatibilities ) ) )
permanganates), Acids, Acid chlorides.

Synthesis & Reaction Safety

Authoritative Grounding: Reaction mechanisms.
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When using this compound in cross-coupling (e.g., Buchwald-Hartwig):

e Base Selection: Avoid strong bases (e.g., t-BuLi) that might deprotonate the acidic methylene
protons of the trifluoroethoxy group (

), leading to elimination of fluoride (E1cB mechanism). Use milder bases like

or

¢ Quenching: Always quench reactions with an acidic buffer (NH4Cl) to neutralize the aniline
and prevent emulsion formation.
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Exposure Incident

Identify Exposure Type

AN

Skin Contact Inhalation

Wash 15min + Soap
Check for Thermal Burns
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(HF Protocol)

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Emergency response decision tree highlighting the critical check for thermal
decomposition products (HF).

References

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1400034/docs?utm_src=pdf-body-img#comprehensive-safety-handling-guide-4-bromo-2-2-2-2-trifluoroethoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Guidechem. (n.d.). 3,5-bis-(2,2,2-trifluoro-etoxi)-fenilamina and 4-bromo-2-(2,2,2-
trifluoroethoxy)aniline MSDS Data. Retrieved from

o National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound
Summary for substituted anilines and fluoroalkoxy derivatives. (Used for SAR toxicity
prediction).

e Sigma-Aldrich. (n.d.). Safety Data Sheet for 4-Bromo-2-(trifluoromethoxy)aniline (Analogous
Compound). (Used for baseline handling protocols).

o ECHA (European Chemicals Agency).Guidance on the Application of the CLP Criteria -
Specific Target Organ Toxicity. (Basis for STOT-RE classification).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(2,2,2-trifluoroethoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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guide-4-bromo-2-2-2-2-trifluoroethoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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